Cas no 824948-06-3 (Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-)
![Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- structure](https://www.kuujia.com/scimg/cas/824948-06-3x500.png)
824948-06-3 structure
Product name:Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
CAS No:824948-06-3
MF:C22H14N8O6S
MW:518.46156167984
CID:690196
Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]azo]-4,6-dinitro-
- Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-
-
- Inchi: 1S/C22H14N8O6S/c23-21-19(26-25-14-8-11(29(33)34)9-16(20(14)32)30(35)36)22-24-13(12-4-1-2-5-17(12)31)10-15(28(22)27-21)18-6-3-7-37-18/h1-10,31-32H,(H2,23,27)
- InChI Key: ZTWIISHTCXXXPX-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1N=NC1=C2N(N=C1N)C(C1SC=CC=1)=CC(C1=CC=CC=C1O)=N2
Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro- Related Literature
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Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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Thamina Akther,Carl Redshaw,Takehiko Yamato Mater. Chem. Front., 2021,5, 2173-2200
824948-06-3 (Phenol, 2-[2-[2-amino-5-(2-hydroxyphenyl)-7-(2-thienyl)pyrazolo[1,5-a]pyrimidin-3-yl]diazenyl]-4,6-dinitro-) Related Products
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